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Compound of Interest

Compound Name: GW-791343

Cat. No.: B1241358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing flow cytometry to analyze

cellular responses to GW-791343, a compound known to act as a negative allosteric modulator

of the human P2X7 receptor and a positive allosteric modulator of the rat P2X7 receptor.

Additionally, GW-791343 has been reported to exhibit antagonist activity at the C-C chemokine

receptor 2 (CCR2). Given its dual activity, flow cytometry is an essential tool to dissect its

effects on immune cell populations, signaling pathways, and cellular processes such as

apoptosis and cell cycle progression.

Mechanism of Action and Signaling Pathways
GW-791343's biological effects are primarily mediated through its interaction with the P2X7

receptor and CCR2. Understanding the signaling cascades initiated by these receptors is

crucial for interpreting flow cytometry data.

P2X7 Receptor Signaling: The P2X7 receptor is an ATP-gated ion channel. Its activation leads

to Na⁺ and Ca²⁺ influx and K⁺ efflux. This ion exchange triggers downstream signaling

pathways, including the activation of the NLRP3 inflammasome, leading to the release of pro-

inflammatory cytokines like IL-1β and IL-18. Chronic activation can lead to the formation of a

large, non-selective pore, ultimately inducing apoptosis. As a negative allosteric modulator in

human cells, GW-791343 is expected to inhibit these downstream events.
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To cite this document: BenchChem. [Application Notes and Protocols for Flow Cytometry
Analysis with GW-791343 Treatment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241358#flow-cytometry-analysis-with-gw-791343-
treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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